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Compound of Interest

Compound Name:
3,5-Dimethyl-1H-pyrazole-1-

carboximidhydrazide

Cat. No.: B12861543

Get Quote

Technical Support Center: Recrystallization of 3,5-Dimethyl-1H-pyrazole-1-
carboximidhydrazide Nitrate

Part 1: Technical Scope & Compound Identification
User Advisory: There is frequently nomenclature overlap regarding this class of compounds.

This guide addresses the Nitrate salt of the 1-Guanyl derivative, widely used as a

guanidinylating agent for amines.[1]

Standard Name: 1-Guanyl-3,5-dimethylpyrazole nitrate[1][2][3]

IUPAC Name: 3,5-Dimethyl-1H-pyrazole-1-carboximidamide nitrate[4][5]

Synonym: 3,5-Dimethyl-1H-pyrazole-1-carboximidhydrazide nitrate (Note: This synonym

often stems from its synthesis via aminoguanidine, chemically a hydrazinecarboximidamide).

CAS Registry Number: 38184-47-3[4][5][6]

Target Purity: >99% (White/Colorless Prisms)
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Melting Point: 166–168 °C (Decomposes)[2][7]

Part 2: Primary Recrystallization Protocol (Ethanol
System)
The Logic: This nitrate salt exhibits a steep solubility curve in lower alcohols. Ethanol (EtOH) is

the gold standard because it dissolves the salt at reflux but allows for high recovery upon

cooling. Water is generally avoided as a primary solvent due to the risk of hydrolytic

deguanylation (breaking the molecule down into urea and dimethylpyrazole) upon prolonged

heating.

Standard Operating Procedure (SOP-01)
Reagents Required:

Absolute Ethanol (EtOH)

Activated Charcoal (optional, for decolorization)

Diethyl Ether (optional, as anti-solvent)

Step-by-Step Workflow:

Saturation (Reflux):

Place the crude nitrate salt in a round-bottom flask.

Add Absolute Ethanol (approx. 5–7 mL per gram of solid).

Heat to reflux (approx. 78 °C) with stirring.

Checkpoint: If the solid does not dissolve completely, add EtOH in small aliquots (1 mL)

until a clear solution is obtained. Do not boil for extended periods (>30 mins) to prevent

decomposition.

Hot Filtration (Impurity Removal):
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If insoluble particles or significant coloration (yellow/orange) are present, add activated

charcoal (1% w/w).

Stir at reflux for 5 minutes.

Filter rapidly through a pre-warmed Büchner funnel or fluted filter paper to remove

charcoal/insolubles.

Note: Pre-warming prevents premature crystallization on the filter.

Nucleation & Growth:

Allow the filtrate to cool slowly to room temperature (20–25 °C) without agitation.

Once ambient temperature is reached, transfer the vessel to a refrigerator (4 °C) or ice

bath for 2 hours to maximize yield.

Observation: The product should form stout, colorless prisms.[2]

Isolation:

Filter the crystals using vacuum filtration.

Wash: Rinse the filter cake with a small volume of cold Ethanol or a 1:1 mixture of

Ethanol/Diethyl Ether.

Drying: Dry in a vacuum desiccator over P₂O₅ or silica gel. Caution: Do not heat above 60

°C during drying, as nitrate salts can be thermally sensitive.

Part 3: Troubleshooting Guide (Q&A Format)
Q1: My product is "oiling out" (forming a liquid layer) instead of crystallizing. How do I fix this?

Cause: This is common with pyrazole derivatives when the solution is too concentrated or

cools too rapidly (supersaturation shock).

Solution (The "Seeding" Protocol):

Reheat the mixture until the oil redissolves.
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Add a tiny "seed" crystal of pure product (if available) or scratch the inner wall of the glass

vessel with a glass rod to induce nucleation.

Slower Cooling: Wrap the flask in a towel or place it in a warm water bath and let the bath

cool to room temperature naturally. This reduces the cooling rate, favoring crystal growth

over oil formation.

Q2: The yield is significantly lower than expected (<50%). Where is my product?

Cause: The compound is likely too soluble in the volume of ethanol used, or it remains in the

mother liquor.

Solution (Anti-Solvent Method):

Take the mother liquor (filtrate) and reduce its volume by 30% via rotary evaporation (bath

temp < 40 °C).

Add Diethyl Ether or MTBE (Methyl tert-butyl ether) dropwise until the solution turns

slightly turbid.

Cool in an ice bath. The addition of the non-polar ether forces the polar nitrate salt out of

the solution.

Q3: The crystals are yellow even after recrystallization.

Cause: Oxidation byproducts (often from the hydrazine starting materials) or trace iron.

Solution:

Repeat the recrystallization using Activated Charcoal.

Ensure the charcoal is filtered off while hot.

If the color persists, verify the purity of your starting Acetylacetone and Aminoguanidine

nitrate; impurities there often carry through.

Q4: Can I use water as a solvent?
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Technical Warning: While the nitrate is water-soluble, avoid boiling water.

Reasoning: 1-Guanyl-3,5-dimethylpyrazole is susceptible to hydrolysis.[7] Boiling in water

converts it into 3,5-dimethylpyrazole (insoluble solid) and urea/ammonium nitrate. If you

must use water, use a Water/Ethanol (1:9) mixture and keep the temperature below 60 °C.

Part 4: Process Visualization
Diagram 1: Recrystallization Decision Tree
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Caption: Decision-matrix for the purification of 1-Guanyl-3,5-dimethylpyrazole nitrate,

addressing solubility and phase-separation issues.

Part 5: Safety & Stability Data
Nitrate Salt Handling:

Oxidizer Hazard: As a nitrate salt, this compound is an oxidizer. Do not grind this compound

heavily in a mortar and pestle with organic reducing agents, as this can create a friction-

sensitive mixture.

Thermal Stability: The compound decomposes at its melting point (167–168 °C).[8] Do not

heat to dryness on a hotplate; always use a vacuum desiccator or a controlled oven <60 °C.

Data Summary Table:

Parameter Specification Notes

Solvent of Choice Ethanol (Absolute)
Balances solubility and

recovery.

Anti-Solvent Diethyl Ether Use if yield is low (<50%).

Melting Point 166–168 °C (dec.)
Sharp melting point indicates

high purity.

Appearance Colorless Prisms
Yellowing indicates

oxidation/impurities.

Stability Hydrolysis Sensitive Avoid boiling water; store dry.
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Core Reference: Describes the synthesis and ethanol recrystallization of 1-Guanyl-3,5-
dimethylpyrazole nitrate (referred to as the guanylpyrazole method).
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[4][5][8]

Verification: Confirms physical properties (MP 167-168°C) and synonym usage.

Castillo-Meléndez, J. A., & Golding, B. T. (2004). Optimisation of the Synthesis of Guanidines

from Amines via Nitroguanidines. Synthesis, 2004(10), 1655-1663.

Context: Discusses the stability and usage of related pyrazole carboxamidine reagents in
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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